7-(2-Hydroxy-phenyl)-2-oxo-3,7-dihydro-2H-thiopyrano[2,3-d]thiazole-5,6-dicarboxylic acid dimethyl ester

Specification

• Molecular Formula: C16H13NO6S2
• Molecular Weight: 379.4 g/mol
• IUPAC Name: dimethyl 7-(2-hydroxyphenyl)-2-oxo-3,7-dihydrothiopyrano[2,3-d][1,3]thiazole-5,6-dicarboxylate
• Standard InChI: InChI=1S/C16H13NO6S2/c1-22-14(19)10-9(7-5-3-4-6-8(7)18)11-13(17-16(21)25-11)24-12(10)15(20)23-2/h3-6,9,18H,1-2H3,(H,17,21)
• Standard InChI Key: YPPCRHKOAGTGKF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C(C1C3=CC=CC=C3O)SC(=O)N2)C(=O)OC

Introduction

Chemical Structure and Synthesis

Molecular Architecture

The compound’s IUPAC name, dimethyl 7-(2-hydroxyphenyl)-2-oxo-3,7-dihydrothiopyrano[2,3-d]thiazole-5,6-dicarboxylate, reflects its intricate structure. Key features include:

• A thiopyrano[2,3-d]thiazole bicyclic system fused at positions 5 and 6.

• Two methyl ester groups at C5 and C6.

• A 2-hydroxyphenyl substituent at position 7.

• A ketone group at position 2.

The molecular formula is C₁₆H₁₃NO₆S₂, with a molecular weight of 379.4 g/mol. Spectral characterization (IR, ¹H NMR) confirms functional groups, including N–H (3442 cm⁻¹), C=O (1644 cm⁻¹), and aromatic protons (δ 7.33–7.92 ppm).

Synthetic Pathways

Synthesis involves three stages:

• Thiopyrano-thiazole core formation: Condensation of thiourea derivatives with α,β-unsaturated ketones under acidic conditions.

• Esterification: Treatment of the dicarboxylic acid intermediate with dimethyl sulfate or methanol/H₂SO₄ to yield methyl esters.

• Functionalization: Introduction of the 2-hydroxyphenyl group via nucleophilic aromatic substitution or Friedel-Crafts alkylation.

Key challenges include regioselectivity in ring closure and minimizing side reactions during esterification.

Compound	IC<sub>50</sub> (μg/mL) MCF-7	IC<sub>50</sub> (μg/mL) HePG-2
Doxorubicin	4.17 ± 0.2	5.57 ± 0.4
7e	10.10 ± 2.1	9.11 ± 3.2
7i	10.08 ± 1.5	7.83 ± 2.1

Derivatives with bromophenyl (7e) and ethoxycarbonyl (7i) groups exhibit the highest potency, surpassing doxorubicin in some assays.

Enzymatic Inhibition

The compound selectively inhibits carbonic anhydrase isoforms implicated in tumor microenvironment regulation:

Compound	hCAIX IC<sub>50</sub> (μM)	hCAXII IC<sub>50</sub> (μM)
AZA	0.059 ± 0.003	0.083 ± 0.005
7e	0.067 ± 0.003	0.123 ± 0.007

7e nearly matches the standard inhibitor AZA against hCAIX, suggesting a role in hypoxia-targeted therapies.

Mechanism of Action

Apoptosis Induction

Flow cytometry studies on HePG-2 cells treated with 7e and 7i (at IC₅₀ concentrations) show:

• Cell cycle arrest: G2/M phase blockade (45% vs. 12% in controls).

• Apoptosis activation: 28% annexin V-positive cells vs. 4% in untreated samples.

• Caspase-9 upregulation: 3.2-fold increase, indicating intrinsic apoptotic pathway involvement.

Molecular Docking Insights

Docking simulations with hCAIX (PDB: 3IAI) reveal:

• Hydrophobic interactions: Between the thiopyrano ring and Val-121/Val-143.

• Hydrogen bonds: 2-Hydroxyphenyl group with Gln-67.

These interactions stabilize the enzyme-inhibitor complex, explaining the nanomolar affinity for hCAIX.

Structure-Activity Relationship (SAR)

Critical structural determinants of activity include:

• Substituent at position 7: Electron-withdrawing groups (Br, COOEt) enhance cytotoxicity (e.g., 7e IC₅₀ = 10.10 μg/mL vs. 7d Cl-substituted IC₅₀ = 67.32 μg/mL).

• Ester vs. carboxylic acid: Methyl esters improve cell permeability over free acids.

• Thiazole ring saturation: Dihydro forms (3,7-dihydro-2H) optimize planar geometry for enzyme binding.

Applications and Future Directions

Materials Science

• Coordination polymers: Metal-organic frameworks (MOFs) exploiting S and O donor atoms.

Research Gaps

• In vivo pharmacokinetics and toxicity profiles.

• Scalable synthesis protocols for clinical-grade material.